Cas no 15783-48-9 (2,4-Dichlorofuro3,4-dpyrimidin-7(5H)-one)

• Product Name: 2,4-Dichlorofuro3,4-dpyrimidin-7(5H)-one
• CAS No: 15783-48-9
• MF: C₆H₂Cl₂N₂O₂
• MW: 204.998279094696
• MDL: MFCD18072502
• CID: 821593
• PubChem ID: 23125097
• Update Time: 2025-10-30

2,4-Dichlorofuro3,4-dpyrimidin-7(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one
• 2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid
• 2,4-dichloro-Furo[3,4-d]pyrimidin-7(5H)-one
• 2,4-dihydroxyfuro[3,4-d]pyriMidin-7(5H)-one
• AK104772
• ANW-71009
• CTK8C4062
• KB-225625
• 2,4-dichloro-5H,7H-furo[3,4-d]pyrimidin-7-one
• C6H2Cl2N2O2
• WOUKNUDUMXLPNO-UHFFFAOYSA-N
• 7917AA
• Furo[3,4-d]pyrimidin-7(5H)-one, 2,4-dichloro-
• 2,4-dichloro-5H-furo[3,4-d]pyrimidin-7-one
• 15783-48-9
• AKOS016007969
• DTXSID10630832
• CS-0090695
• GS-0634
• DB-064184
• SCHEMBL983272
• MFCD18072502
• SY113078
• 2,4-Dichlorofuro3,4-dpyrimidin-7(5H)-one

• MDL： MFCD18072502
• Inchi： 1S/C6H2Cl2N2O2/c7-4-2-1-12-5(11)3(2)9-6(8)10-4/h1H2
• InChI Key： WOUKNUDUMXLPNO-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(=O)OC2)N=C(N=1)Cl

Computed Properties

• Exact Mass: 203.9493327g/mol
• Monoisotopic Mass: 203.9493327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 1.9

Additional information on 2,4-Dichlorofuro3,4-dpyrimidin-7(5H)-one

Introduction to 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one (CAS No. 15783-48-9)

2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one (CAS No. 15783-48-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furo[3,4-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one makes it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one consists of a furo[3,4-d]pyrimidine core with two chlorine substituents at the 2 and 4 positions. This structural arrangement imparts unique properties to the molecule, including enhanced solubility and stability. These characteristics are crucial for its potential use in drug development, where solubility and stability are key factors in determining the bioavailability and efficacy of a compound.

Recent studies have highlighted the potential of 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one in various therapeutic areas. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one exhibits potent antiviral effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one has shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study also highlighted the low toxicity profile of 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one, making it a potential candidate for further clinical development.

The pharmacokinetic properties of 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has a long half-life in plasma, which is advantageous for sustained therapeutic effects.

To further explore the therapeutic potential of 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Early results from phase I clinical trials have been promising, with no significant adverse effects reported at therapeutic doses.

The synthesis of 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one has been optimized to improve yield and reduce production costs. Various synthetic routes have been developed, including one-step and multi-step processes. A recent publication in the Tetrahedron Letters described a novel one-pot synthesis method that significantly enhances the efficiency and scalability of production.

In conclusion, 2,4-Dichlorofuro[3,4-d]pyrimidin-7(5H)-one (CAS No. 15783-48-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.